Cas no 123040-95-9 (Azasetron)

Azasetron structure

Product Name:Azasetron

CAS No:123040-95-9

MF:C₁₇H₂₀ClN₃O₃

MW:349.812003135681

CID:93525

PubChem ID:2264

Update Time:2025-04-18

Azasetron Chemical and Physical Properties

Names and Identifiers

- Azasetron
- N-(1-AZABICYCLO[2.2.2]OCT-3-YL)-6-CHLORO-4-METHYL-3-OXO-3,4-DIHYDRO-2H-1,4-BENZOXAZINE-8-CARBOXAMIDE HCL
- N-(1-AZABICYCLO[2.2.2]OCT-3-YL)-6-CHLORO-4-METHYL-3-OXO 3,4-DIHYDRO-2H-1,4-BENZOXAZINE-8-CARBOXAMIDE HYDROCHLORIDE
- Y-25130
- Y-25130 HYDROCHLORIDE
- AZASETRON HYDROCHLORIDE
- AZASETRON HCL
- N-1-Azabicyclo[2.2.2]-oct-3-yl-6-chloro-3,4-dihydro-4-methyl-3-oxo-2H-1,4-benzoxazine-8-carboxamide, Hydrochloride
- Nazasetron
- CL102
- 2H-1,4-Benzoxazine-8-carboxamide, N-1-azabicyclo[2.2.2]oct-3-yl-6-chloro-3,4-dihydro-4-methyl-3-oxo-, (-)-
- DTXCID5025651
- (+)-6-Chloro-4-methyl-3-oxo-N-(quinuclidin-3-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxamide
- D07481
- SCHEMBL17190
- CHEMBL1598608
- ARAZASETRON, (+/-)-
- UNII-77HC7URR9Z
- Tox21_110906_1
- BRD-A68360487-003-01-0
- (R)-Azasetron
- 6-chloro-3,4-dihydro-4-methyl-3-oxo-N-(3-quinuclidinyl)-2H-1,4-benzoxazine-8-carboxamide
- NCGC00024563-02
- NS00126468
- 6-Chloro-4-methyl-3-oxo-N-(quinuclidin-3-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxamide
- 77HC7URR9Z
- 123040-69-7
- NCGC00024563-04
- 6-chloro-3,4-dihyro-4-methyl-3-oxo-N-(3-quinuclidinyl)-2H-1,4-benzoxazine-8-carboxamide
- AZASETRON [MI]
- Azasetron [INN]
- 123039-99-6
- CHEBI:91712
- SB18701
- BPBio1_001397
- N-(1-azabicyclo[2.2.2]octan-3-yl)-6-chloro-4-methyl-3-oxo-1,4-benzoxazine-8-carboxamide
- 2H-1,4-Benzoxazine-8-carboxamide, N-1-azabicyclo[2.2.2]oct-3-yl-6-chloro-3,4-dihydro-4-methyl-3-oxo-
- Tox21 110906
- N-1-Azabicyclo[2.2.2]oct-3-yl-6-chloro-4-methyl-3-oxo-3,4-dihydro-2H-1,4-benzoxazine-8-carboxamide
- Biomol-NT_000105
- (+-)-6-Chloro-3,4-dihydro-4-methyl-3-oxo-N-3-quinuclidinyl-2H-1,4-benzoxazine-8-carboxamide
- Azasetron (INN)
- Q4832285
- NCGC00024563-03
- seroton
- BRD-A44133049-001-01-5
- NCGC00024563-05
- AB00640014_08
- GTPL2285
- SCHEMBL13186328
- AZASETRON [WHO-DD]
- 123040-95-9
- N-(1-azabicyclo[2.2.2]octan-8-yl)-6-chloro-4-methyl-3-oxo-1,4-benzoxazine-8-carboxamide
- (- )-6-Chloro-3,4-dihydro-4-methyl-3-oxo-N-3-quinuclidinyl-2H-1,4-benzoxazine-8-carboxamide
- Tox21_110906
- AKOS015964402
- (-)-6-Chloro-4-methyl-3-oxo-N-(quinuclidin-3-yl)-3,4-dihydro-2H-benzo[b][1,4]oxazine-8-carboxamide
- CAS-123040-69-7
- DTXSID7045651
- (+/-)-6-CHLORO-3,4-DIHYDRO-4-METHYL-3-OXO-N-3-QUINUCLIDINYL-2H-1,4-BENZOXAZINE-8-CARBOXAMIDE
- Inchi： 1S/C17H20ClN3O3/c1-20-14-7-11(18)6-12(16(14)24-9-15(20)22)17(23)19-13-8-21-4-2-10(13)3-5-21/h6-7,10,13H,2-5,8-9H2,1H3,(H,19,23)
- InChI Key： WUKZPHOXUVCQOR-UHFFFAOYSA-N
- SMILES： ClC1=CC2=C(C(=C1)C(NC1CN3CCC1CC3)=O)OCC(N2C)=O